N-{4-[(dimethylamino)sulfonyl]phenyl}-3-fluorobenzamide

• IUPAC Name: N-[4-(dimethylsulfamoyl)phenyl]-3-fluorobenzamide
• InChI: InChI=1S/C15H15FN2O3S/c1-18(2)22(20,21)14-8-6-13(7-9-14)17-15(19)11-4-3-5-12(16)10-11/h3-10H,1-2H3,(H,17,19)
• InChI Key: YSIHRIPRIUYICJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C15H15FN2O3S
• Molecular Weight: 322.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-{4-[(dimethylamino)sulfonyl]phenyl}-3-fluorobenzamide involves multiple steps, including acylation and catalytic hydrogenation. For instance, a related compound, 4-amino-N-[3-(2-hydroxyethyl)sulfonyl]phenylbenzamide, was synthesized with a total yield of 86.3% using Raney Ni as a catalyst under specific conditions, highlighting the efficiency of synthesis methods for such compounds (Mao Duo, 2000).

Molecular Structure Analysis

The molecular structure of compounds closely related to N-{4-[(dimethylamino)sulfonyl]phenyl}-3-fluorobenzamide has been detailed through X-ray crystallography, revealing significant insights into their conformation. For example, the crystal structures of N-(arylsulfonyl)-4-fluorobenzamides show similar conformations with aromatic rings inclined to one another, suggesting a common structural feature among these compounds (P. A. Suchetan et al., 2016).

Chemical Reactions and Properties

Chemical reactions involving similar compounds often result in the formation of products with unique properties. For example, the reaction of N-methoxybenzamides and ethenesulfonyl fluoride under a rhodium(III)-catalyzed oxidative coupling produces 2-aryl ethenesulfonyl fluorides, demonstrating the potential for creating new sulfonyl fluoride scaffolds through selective C–H bond activation strategies (Shi-Meng Wang et al., 2018).

Physical Properties Analysis

The physical properties of compounds within this chemical family, such as solubility, thermal stability, and fluorescence, are critical for their practical applications. For instance, certain sulfonamide derivatives show distinct fluorescence properties when used as molecular probes, indicating their utility in biological and chemical sensing applications (Z. Diwu et al., 1997).

Chemical Properties Analysis

The chemical properties, including reactivity and bonding characteristics, of compounds like N-{4-[(dimethylamino)sulfonyl]phenyl}-3-fluorobenzamide, are essential for understanding their behavior in various environments. Research on similar compounds has shown that factors like substituent effects significantly influence their anion binding constants and fluorescence properties, providing insights into their chemical behavior and potential applications (Fangying Wu et al., 2006).